Cas no 2287345-00-8 (2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol)

2-(7-Bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol is a brominated benzotriazole derivative with a methoxy substituent, exhibiting potential utility in organic synthesis and pharmaceutical applications. Its structural features, including the benzotriazole core and branched alkyl chain, contribute to its versatility as an intermediate in the development of bioactive compounds. The bromine atom enhances reactivity for further functionalization, while the methoxy group may influence electronic properties and solubility. This compound’s well-defined molecular architecture makes it suitable for targeted modifications in medicinal chemistry or materials science. Careful handling is advised due to its reactive functional groups. Analytical data (NMR, MS) confirm high purity, ensuring reproducibility in research applications.

2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol structure

2287345-00-8 structure

Product Name:2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

CAS No:2287345-00-8

MF:C₁₂H₁₆BrN₃O₂

MW:314.17834186554

CID:6443395

PubChem ID:165737545

Update Time:2025-05-20

2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-6750076
- 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol
- 2287345-00-8
- Inchi： 1S/C12H16BrN3O2/c1-7(2)9(6-17)16-12-8(13)4-5-10(18-3)11(12)14-15-16/h4-5,7,9,17H,6H2,1-3H3
- InChI Key： HHLFXFUHEAWOAV-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=C1N(C(CO)C(C)C)N=N2)OC

Computed Properties

Exact Mass: 313.04259g/mol
Monoisotopic Mass: 313.04259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 60.2Å²

2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6750076-0.05g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	0.05g	$707.0	2025-03-13
Enamine	EN300-6750076-0.1g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	0.1g	$741.0	2025-03-13
Enamine	EN300-6750076-0.25g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	0.25g	$774.0	2025-03-13
Enamine	EN300-6750076-0.5g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	0.5g	$809.0	2025-03-13
Enamine	EN300-6750076-1.0g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	1.0g	$842.0	2025-03-13
Enamine	EN300-6750076-2.5g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	2.5g	$1650.0	2025-03-13
Enamine	EN300-6750076-5.0g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	5.0g	$2443.0	2025-03-13
Enamine	EN300-6750076-10.0g	2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol	2287345-00-8	95.0%	10.0g	$3622.0	2025-03-13

2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol Related Literature

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Additional information on 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol

Recent Advances in the Study of 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS: 2287345-00-8)

The compound 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol (CAS: 2287345-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of benzotriazole derivatives, which are known for their broad-spectrum biological activities. The presence of the bromo and methoxy functional groups in the benzotriazole core enhances its reactivity and binding affinity to various biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its structural integrity.

In vitro studies have demonstrated that 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol exhibits promising inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, the compound has shown potent inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, warranting further investigation into its anticancer properties.

The pharmacological profile of this compound has been further elucidated through molecular docking studies, which reveal strong interactions with key amino acid residues in the active sites of target proteins. These findings provide valuable insights into the compound's mechanism of action and offer a foundation for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy.

Despite these promising results, challenges remain in the development of 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Future research directions may include the synthesis of analogs with improved pharmacokinetic properties and the evaluation of their in vivo efficacy in relevant disease models.

In conclusion, the compound 2-(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)-3-methylbutan-1-ol represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing and future research in the chemical biology and pharmaceutical sciences. Continued exploration of its potential applications, coupled with rigorous preclinical evaluation, will be essential to fully realize its therapeutic potential.